(E)-1-allyl-8-(2-(3-methoxybenzylidene)hydrazinyl)-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-[(2E)-2-[(3-methoxyphenyl)methylidene]hydrazinyl]-3,7-dimethyl-1-prop-2-enylpurine-2,6-dione
• InChI: InChI=1S/C18H20N6O3/c1-5-9-24-16(25)14-15(23(3)18(24)26)20-17(22(14)2)21-19-11-12-7-6-8-13(10-12)27-4/h5-8,10-11H,1,9H2,2-4H3,(H,20,21)/b19-11+
• InChI Key: FWWLORNJTUUNFA-YBFXNURJSA-N
• Canonical SMILES: CN1C2=C(N=C1NN=CC3=CC(=CC=C3)OC)N(C(=O)N(C2=O)CC=C)C
• Isomeric SMILES: CN1C2=C(N=C1N/N=C/C3=CC(=CC=C3)OC)N(C(=O)N(C2=O)CC=C)C
• Molecular Formula: C18H20N6O3
• Molecular Weight: 368.4 g/mol

Description

(E)-1-allyl-8-(2-(3-methoxybenzylidene)hydrazinyl)-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C18H20N6O3 and its molecular weight is 368.397. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Applications

The synthesis of methoxybenzylidene derivatives, including compounds with complex purine dione structures, has been explored for their utility as structural blocks in creating various chemical structures. These compounds are prepared through reactions with nucleophilic reagents, indicating their potential in synthetic chemistry for developing new materials or chemical probes for research purposes (Tetere, Rāviņa, Rijkure, & Zicāne, 2011).

Crystallographic Studies

The crystal structure analysis of related methoxybenzylidene compounds, such as Meldrum's acid derivatives, sheds light on their structural properties. Such studies provide valuable information for understanding molecular conformations and interactions, which are crucial for the design of drugs and materials with specific functions (Zeng, 2014).